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Compound of Interest

Compound Name: 2-Bromo-3-methylisonicotinic acid

Cat. No.: B566768 Get Quote

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of 2-Bromo-3-methylisonicotinic acid, a compound frequently utilized in drug development

and scientific research. Adherence to these protocols is essential for ensuring a safe laboratory

environment and minimizing risk. This guide offers direct, procedural steps for the safe

management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-3-methylisonicotinic acid is an irritant and may be harmful if ingested, inhaled, or

absorbed through the skin.[1] It is crucial to use appropriate personal protective equipment

(PPE) to prevent exposure. The following table summarizes the required PPE for handling this

compound.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 or OSHA 29

CFR 1910.133 standards.[1] A

face shield should be worn in

addition to goggles when there

is a risk of splashing.

Protects against irritation and

serious eye damage from dust

particles or splashes.[1]

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). A lab coat or

chemical-resistant apron.

Closed-toe shoes.

Prevents skin irritation and

absorption.[1] Nitrile and

Neoprene gloves offer good

resistance to a range of

chemicals.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1] If ventilation is inadequate

or dust is generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[1]

Minimizes the risk of

respiratory tract irritation from

dust or aerosols.[1]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the chemical.

Handling:

Engineering Controls: Always handle 2-Bromo-3-methylisonicotinic acid in a well-

ventilated area, preferably within a certified chemical fume hood.[1] Ensure that eyewash

stations and safety showers are readily accessible.[1]

Procedural Steps:

Before handling, ensure all required PPE is correctly worn.
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Avoid generating dust.[1] If the compound is in solid form, handle it carefully.

Use compatible tools (e.g., stainless steel or glass) to handle the chemical.

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1]

Storage:

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

Disposal Plan: Waste Management
Proper disposal of 2-Bromo-3-methylisonicotinic acid and its containers is essential to

prevent environmental contamination and comply with regulations.

Waste Type Disposal Procedure Regulatory Considerations

Unused or Waste Chemical

Dispose of contents at an

approved waste disposal plant.

[1] Do not dispose of down the

drain.

Follow all local, state, and

federal regulations for

hazardous waste disposal.

Contaminated Materials (e.g.,

gloves, wipes)

Collect in a designated, sealed

container labeled as

hazardous waste.

Dispose of as hazardous

waste in accordance with

institutional and regulatory

guidelines.

Empty Containers

Triple rinse with a suitable

solvent. Dispose of the rinsate

as hazardous waste. The

empty container can then be

disposed of according to local

regulations, which may allow

for recycling or disposal as

regular waste after proper

decontamination.

Consult your institution's

environmental health and

safety (EHS) office for specific

procedures on container

disposal.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. For large

spills, contact your institution's EHS team.

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for the safe handling of 2-
Bromo-3-methylisonicotinic acid from receipt to disposal.
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Safe Handling Workflow for 2-Bromo-3-methylisonicotinic Acid
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Caption: Workflow for handling 2-Bromo-3-methylisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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